Cas no 106104-47-6 (1h-azet-2-one)

1h-azet-2-one structure
1h-azet-2-one structure
Product Name:1h-azet-2-one
CAS No:106104-47-6
MF:C3H3NO
MW:69.0620205402374
CID:1174497
PubChem ID:18331069
Update Time:2025-04-20

1h-azet-2-one Chemical and Physical Properties

Names and Identifiers

    • 1h-azet-2-one
    • 2(1H)-Azetone
    • SureCN7265338
    • CTK0G3900
    • allyl lactam
    • ACMC-20m9md
    • AGN-PC-01UGBE
    • SureCN616019
    • AKOS006358733
    • 2(1H)-Azetone; SureCN7265338; CTK0G3900; allyl lactam; ACMC-20m9md; AGN-PC-01UGBE; SureCN616019; AKOS006358733;
    • 106104-47-6
    • DTXSID50592869
    • Azet-2(1H)-one
    • Inchi: 1S/C3H3NO/c5-3-1-2-4-3/h1-2H,(H,4,5)
    • InChI Key: FADJIMDKDQYNCG-UHFFFAOYSA-N
    • SMILES: O=C1C=CN1

Computed Properties

  • Exact Mass: 69.02149
  • Monoisotopic Mass: 69.021463719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.43
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